N-(3-chlorophenyl)-2-[[3-[(4-methylphenyl)methyl]-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[[3-[(4-methylphenyl)methyl]-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C26H20ClN3O3S/c1-16-9-11-17(12-10-16)14-30-25(32)24-23(20-7-2-3-8-21(20)33-24)29-26(30)34-15-22(31)28-19-6-4-5-18(27)13-19/h2-13H,14-15H2,1H3,(H,28,31)
• InChI Key: PSTVUDFXQGJWKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(C4=CC=CC=C4O3)N=C2SCC(=O)NC5=CC(=CC=C5)Cl
• Molecular Formula: C26H20ClN3O3S
• Molecular Weight: 490.0 g/mol

Description

N-(3-chlorophenyl)-2-[[3-[(4-methylphenyl)methyl]-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C26H20ClN3O3S and its molecular weight is 489.97. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Crystallography

The crystal structures of related compounds demonstrate that molecules exhibit a folded conformation, where the pyrimidine ring inclines at significant angles to the benzene ring. This structural feature is crucial for understanding the intermolecular interactions and stability of these compounds (S. Subasri et al., 2017). Similar studies also highlight the presence of intramolecular hydrogen bonds that stabilize the folded conformation, indicating a potential for specific interactions with biological targets (S. Subasri et al., 2016).

Antitumor Activity

Research into thieno[3,2-d]pyrimidine derivatives, including compounds with structural similarities, has shown potent anticancer activity against various human cancer cell lines, such as breast adenocarcinoma, cervical carcinoma, and colonic carcinoma. These findings suggest that compounds within this class could serve as leads for developing new antitumor agents (H. Hafez & Abdel-Rhman B. A. El-Gazzar, 2017).

Vibrational Spectroscopy and Quantum Mechanical Studies

Vibrational spectroscopy, supported by quantum mechanical calculations, provides insights into the stereo-electronic interactions that confer stability on these compounds. Such studies offer valuable information on the potential pharmacokinetic properties and inhibitory activities against various biological targets (S. J. Jenepha Mary et al., 2022).

Nonclassical Antifolate Inhibitors

Compounds within this structural family have been evaluated as nonclassical antifolate inhibitors of thymidylate synthase, highlighting their potential as antitumor and antibacterial agents. This emphasizes the chemical versatility and therapeutic potential of thieno[3,2-d]pyrimidine derivatives (A. Gangjee et al., 1996).